Cas no 2228812-65-3 (tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate
• CAS No: 2228812-65-3
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 6434054
• PubChem ID: 165834127
• Update Time: 2025-08-05

tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate
• tert-butyl N-[1-amino-3-(2,3-dimethylphenyl)propan-2-yl]carbamate
• 2228812-65-3
• EN300-1891101

• Inchi： 1S/C16H26N2O2/c1-11-7-6-8-13(12(11)2)9-14(10-17)18-15(19)20-16(3,4)5/h6-8,14H,9-10,17H2,1-5H3,(H,18,19)
• InChI Key： YXIWBYHLAAGRLS-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C=CC=C(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228812-65-3 and Product Name: Tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate

The compound with the CAS number 2228812-65-3 and the product name Tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a carbamate functional group attached to a tert-butyl group, which is further linked to an amino-substituted propan-2-yl chain. The presence of a 2,3-dimethylphenyl moiety adds another layer of complexity, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that target various biological pathways. The Tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate has been extensively studied for its pharmacological properties. Specifically, its ability to interact with biological targets such as enzymes and receptors has been a focal point of research. The carbamate group is known for its versatility in drug design, often serving as a hinge-binding motif that enhances binding affinity and selectivity. This feature makes the compound particularly interesting for the development of small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential in modulating inflammatory pathways. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The Tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate has shown promise in preclinical studies where it demonstrated the ability to inhibit key inflammatory mediators. This is attributed to its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory cytokines. By targeting these enzymes, the compound may offer a novel therapeutic approach to managing inflammation.

Furthermore, the structural features of this compound contribute to its stability and bioavailability, which are critical factors in drug development. The tert-butyl group enhances metabolic stability by protecting the carbamate moiety from rapid hydrolysis. Additionally, the 2,3-dimethylphenyl ring provides hydrophobicity, aiding in membrane penetration and improving oral bioavailability. These characteristics make it an attractive candidate for further optimization into a lead compound for drug candidates.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to evaluate the binding affinity of Tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate to various biological targets. These studies have revealed promising interactions with proteins involved in pain signaling and neurodegenerative diseases. For instance, preliminary docking studies suggest that this compound may bind effectively to transient receptor potential (TRP) channels, which are implicated in sensory perception and inflammation.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates such as 2,3-dimethylbenzaldehyde and tert-butanol derivatives. These intermediates are then coupled using reductive amination or other carbamate-forming reactions to yield the final product. The synthesis route has been optimized for high yield and purity, ensuring that subsequent pharmacological studies are conducted on a high-quality sample.

As research continues to uncover new therapeutic applications, the Tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate is poised to play a significant role in addressing unmet medical needs. Its unique structural features and demonstrated pharmacological activity make it a valuable asset in the pharmaceutical pipeline. Future studies will focus on refining its chemical structure to enhance potency while minimizing side effects. Additionally, exploring its potential in combination therapies may open up new avenues for treating complex diseases.

The regulatory landscape for new drug development also plays a crucial role in determining the commercial viability of compounds like Tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate. Compliance with stringent guidelines set by regulatory agencies ensures that only safe and effective drugs reach patients. Current efforts are underway to gather comprehensive data on its safety profile and efficacy through rigorous preclinical and clinical trials. These trials will provide critical insights into its potential as a therapeutic agent.

In conclusion, the compound with CAS No. 2228812-65-3 and product name Tert-butyl N-1-amino-3-(2,3-dimethylphenyl)propan-2-ylcarbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological activity position it as a valuable candidate for further development into novel therapeutics. As research progresses, this compound holds great promise for addressing various medical conditions by modulating key biological pathways involved in inflammation and disease progression.